molecular formula C12H21N2O3PS B1617938 Butathiofos CAS No. 90338-20-8

Butathiofos

Cat. No. B1617938
CAS RN: 90338-20-8
M. Wt: 304.35 g/mol
InChI Key: YMTQHWMPGDSBOD-UHFFFAOYSA-N
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Description

Butathiofos is a useful research compound. Its molecular formula is C12H21N2O3PS and its molecular weight is 304.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality Butathiofos suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Butathiofos including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

90338-20-8

Product Name

Butathiofos

Molecular Formula

C12H21N2O3PS

Molecular Weight

304.35 g/mol

IUPAC Name

(2-tert-butylpyrimidin-5-yl)oxy-diethoxy-sulfanylidene-λ5-phosphane

InChI

InChI=1S/C12H21N2O3PS/c1-6-15-18(19,16-7-2)17-10-8-13-11(14-9-10)12(3,4)5/h8-9H,6-7H2,1-5H3

InChI Key

YMTQHWMPGDSBOD-UHFFFAOYSA-N

SMILES

CCOP(=S)(OCC)OC1=CN=C(N=C1)C(C)(C)C

Canonical SMILES

CCOP(=S)(OCC)OC1=CN=C(N=C1)C(C)(C)C

Other CAS RN

90338-20-8

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 98 grams of 2-(1,1-dimethylethyl)-5-pyrimidinol, 130 grams of finely powdered potassium carbonate and 800 ml of acetonitrile was added 121 grams of O,O-diethyl phosphorochloridothioate. The temperature of the reaction mixture rose to 55° C. Stirring was continued until no more starting O,O-diethyl phosphorochloridothioate could be detected by gas-liquid chromatography. The reaction appeared to be complete in about 1 hour. The salts present were then removed by filtration, the filtrate concentrated in a rotary evaporator, the residue taken up in ether, the ether solution washed twice with 2 percent aqueous sodium hydroxide, and once with saturated sodium chloride solution, and dried over anhydrous sodium sulfate. The ether was then removed under vacuum leaving a pale yellow colored oil with a refractive index at 25° of 1.4913. On elemental analysis the product was found to contain by weight 47.38% carbon; 6.67% hydrogen and 9.19% nitrogen. Theoretical analysis is 47.35% carbon; 6.96% hydrogen and 9.21% nitrogen.
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